N-(4-methoxyphenyl)-2-((8-methyl-3-(p-tolyl)-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)acetamide

• IUPAC Name: N-(4-methoxyphenyl)-2-[[8-methyl-2-(4-methylphenyl)-1,4,8-triazaspiro[4.5]deca-1,3-dien-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C24H28N4O2S/c1-17-4-6-18(7-5-17)22-23(27-24(26-22)12-14-28(2)15-13-24)31-16-21(29)25-19-8-10-20(30-3)11-9-19/h4-11H,12-16H2,1-3H3,(H,25,29)
• InChI Key: ZMMGEDYQQRLNLI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC3(CCN(CC3)C)N=C2SCC(=O)NC4=CC=C(C=C4)OC
• Molecular Formula: C24H28N4O2S
• Molecular Weight: 436.6 g/mol

Description

N-(4-methoxyphenyl)-2-((8-methyl-3-(p-tolyl)-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C24H28N4O2S and its molecular weight is 436.57. The purity is usually 95%.
BenchChem offers high-quality N-(4-methoxyphenyl)-2-((8-methyl-3-(p-tolyl)-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-methoxyphenyl)-2-((8-methyl-3-(p-tolyl)-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Potential Applications

Anticancer and Antimicrobial Activities

A study described the synthesis of new N-aryl substituted phenyl acetamide analogs of triazolophthalazines, showing significant anticancer and antimicrobial activities. These compounds were synthesized starting from commercially available phthalic anhydride, highlighting a method that could potentially be applied to related compounds for therapeutic applications (G. Kumar et al., 2019).

Enzyme Inhibitory Activities

Research into the synthesis of triazole analogs, including compounds with structures similar to the query compound, has shown that these can be synthesized via conventional or microwave-assisted methods. These compounds were evaluated for their inhibition potential against various enzymes, indicating potential for therapeutic use or as biochemical tools (N. Virk et al., 2018).

Green Chemistry Applications

In the context of sustainable chemistry, the catalytic hydrogenation of similar compounds has been explored for the synthesis of important intermediates used in the production of dyes and pharmaceuticals, demonstrating an environmentally friendly approach to synthesizing complex molecules (Zhang Qun-feng, 2008).